6-(2-methyl-1H-imidazol-1-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)pyridazine-3-carboxamide

• IUPAC Name: 6-(2-methylimidazol-1-yl)-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C19H16N6OS/c1-12-20-8-9-25(12)18-7-6-16(23-24-18)19(26)22-15-5-3-4-14(10-15)17-11-27-13(2)21-17/h3-11H,1-2H3,(H,22,26)
• InChI Key: FHWFGJFGHJAJGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=CSC(=N4)C
• Molecular Formula: C19H16N6OS
• Molecular Weight: 376.4 g/mol

Description

6-(2-methyl-1H-imidazol-1-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H16N6OS and its molecular weight is 376.44. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including pyridazine derivatives and imidazol-1-yl compounds, are extensively studied for their diverse chemical properties and potential applications in various fields. Research efforts have been directed towards the synthesis of novel heterocyclic compounds through various chemical reactions, aiming to explore their potential uses in medicinal chemistry and material science. For instance, the synthesis of condensed tricyclic nitrogenous structures through the interaction of specific substrates with hydrazine hydrate demonstrates the interest in developing new methodologies for creating complex heterocyclic frameworks (Chumachenko, Shablykin, & Brovarets, 2013).

Biological Activity and Applications

The exploration of biological activities of novel heterocyclic compounds is a significant area of research. Studies have shown that these compounds exhibit a range of biological activities, including antioxidant, antitumor, and antimicrobial properties. For example, novel arylazothiazole disperse dyes containing selenium and synthesized heterocyclic compounds demonstrated high efficiency in in vitro screening for antioxidant and antitumor activities against various cell lines, as well as antimicrobial activity against pathogenic bacteria and fungi (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015). This indicates the potential of such compounds in the development of new therapeutic agents and functional materials.